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Compound of Interest

Compound Name: Abaperidone hydrochloride

Cat. No.: B1664294 Get Quote

Essential Safety and Handling Guide for
Abaperidone Hydrochloride
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Abaperidone hydrochloride. The following

procedures are designed to ensure a safe laboratory environment and proper disposal of waste

materials.

Disclaimer: A specific Safety Data Sheet (SDS) for Abaperidone hydrochloride (CAS No.

183849-45-8) was not publicly available at the time of this writing. Abaperidone
hydrochloride is an atypical antipsychotic.[1] The information provided is based on best

practices for handling potent pharmaceutical compounds and data for similar atypical

antipsychotics, such as Risperidone. Researchers should handle Abaperidone hydrochloride
with a high degree of caution and treat it as a potent substance with unknown toxicological

properties.

Quantitative Data Summary
Due to the lack of specific data for Abaperidone hydrochloride, the following table includes

information for the related compound Risperidone as a surrogate for potential hazards. It is

imperative to handle Abaperidone hydrochloride as if it has a similar or higher level of

toxicity.
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Data Point Value (for Risperidone) Source

CAS Number 106266-06-2 Sigma-Aldrich

Molecular Formula C23H27FN4O2 Sigma-Aldrich

Molecular Weight 410.48 g/mol Sigma-Aldrich

Acute Toxicity (Oral LD50, Rat) 56.6 mg/kg Sigma-Aldrich

Occupational Exposure Limits

(OEL)
Not established Multiple Sources

Operational Plan: Handling Abaperidone
Hydrochloride
1. Engineering Controls:

Work with Abaperidone hydrochloride should be conducted in a designated area, such as

a certified chemical fume hood or a powder containment hood, to minimize inhalation

exposure.

General room ventilation is not sufficient for handling this potent compound.

2. Personal Protective Equipment (PPE):

Gloves: Wear two pairs of nitrile gloves (double-gloving) to prevent skin contact. Change

gloves immediately if contaminated.

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes and dust.

Lab Coat: A dedicated lab coat, preferably disposable, should be worn.

Respiratory Protection: If there is a risk of generating dust or aerosols outside of a

containment hood, a NIOSH-approved respirator with a particulate filter (e.g., N95 or higher)

is required.

3. Handling Procedures:
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Avoid the generation of dust. If possible, handle the compound in solution.

If handling the solid, use techniques such as gentle scooping to minimize dust.

Do not eat, drink, or smoke in the area where Abaperidone hydrochloride is handled.[2]

Wash hands thoroughly after handling, even if gloves were worn.[2]

4. First Aid Measures:

In case of skin contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing.[2]

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek medical attention.[2]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[2]

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2]

Disposal Plan: Abaperidone Hydrochloride Waste
Proper disposal of pharmaceutical waste is critical to prevent environmental contamination and

ensure regulatory compliance.

1. Waste Segregation:

All materials contaminated with Abaperidone hydrochloride (e.g., gloves, weighing paper,

pipette tips, empty vials) are considered pharmaceutical waste.

Segregate pharmaceutical waste from regular trash and biohazardous waste.[3]

Hazardous vs. Non-Hazardous: While the specific classification for Abaperidone
hydrochloride is not determined, it is prudent to manage it as hazardous pharmaceutical

waste due to its potency.
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2. Waste Containers:

Hazardous Pharmaceutical Waste: Use designated, clearly labeled, leak-proof black

containers for all waste contaminated with Abaperidone hydrochloride.[4]

Non-Hazardous Pharmaceutical Waste: If it is definitively determined to be non-hazardous,

use white containers with blue lids.[3][4] Given the lack of data, the use of black containers is

the recommended conservative approach.

Sharps: Any sharps (needles, scalpels) contaminated with Abaperidone hydrochloride
should be placed in a designated sharps container for pharmaceutical waste.

3. Disposal Procedure:

Do not dispose of Abaperidone hydrochloride down the drain.[4]

All contaminated waste must be collected by a licensed hazardous waste disposal company.

The primary method of disposal for pharmaceutical waste is incineration at a permitted

facility.[4]

Follow all local, state, and federal regulations for the disposal of pharmaceutical waste.

Experimental Workflow and Safety Protocol
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Caption: Workflow for safe handling and disposal of Abaperidone hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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